Cas no 898624-69-6 (2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide)

• Product Name: 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide
• CAS No: 898624-69-6
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 5485749
• Update Time: 2025-10-29

2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide
• 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide

• Inchi： 1S/C19H21N5OS/c1-2-15-10-6-7-11-16(15)21-18(25)13-26-19-23-22-17(24(19)20)12-14-8-4-3-5-9-14/h3-11H,2,12-13,20H2,1H3,(H,21,25)
• InChI Key： OQZRDGYTNIZNSO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CSC1N(N)C(CC2=CC=CC=C2)=NN=1

Additional information on 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide

Comprehensive Overview of 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide (CAS No. 898624-69-6)

The compound 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide, identified by its CAS No. 898624-69-6, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a 1,2,4-triazole core and an acetamide moiety, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the presence of the benzyl and ethylphenyl groups, which enhance its binding affinity to various biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide has surged, driven by advancements in drug discovery and medicinal chemistry. The 1,2,4-triazole scaffold, in particular, is a hotspot for innovation due to its versatility in forming hydrogen bonds and its stability under physiological conditions. This makes it an attractive candidate for developing new therapeutics targeting enzymes, receptors, and other biomolecules.

One of the most frequently searched questions in scientific databases is: "What are the biological activities of 1,2,4-triazole derivatives?" This reflects the growing interest in the pharmacological potential of such compounds. Studies suggest that 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide may exhibit antimicrobial, anti-inflammatory, or even anticancer properties, although further research is needed to validate these claims. Its sulfanyl linkage also opens doors for exploring its role in modulating redox-sensitive pathways.

From a synthetic chemistry perspective, the preparation of CAS No. 898624-69-6 involves multi-step organic reactions, including the formation of the 1,2,4-triazole ring and subsequent functionalization with the acetamide group. Researchers often optimize these processes to improve yield and purity, as highlighted in recent publications. The compound's solubility, stability, and reactivity are critical factors that influence its applicability in various experimental settings.

Another trending topic in the scientific community is the use of computational chemistry to predict the behavior of complex molecules like 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide. Molecular docking studies and quantum mechanical calculations can provide insights into its interaction with biological targets, reducing the time and cost associated with empirical testing. This aligns with the broader shift toward AI-driven drug discovery, a field that has seen exponential growth in recent years.

In summary, 2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(2-ethylphenyl)acetamide (CAS No. 898624-69-6) represents a promising area of research at the intersection of medicinal chemistry and molecular biology. Its structural features and potential bioactivities make it a subject of ongoing investigation, particularly in the context of developing new therapeutic agents. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of pharmaceuticals.